Cas no 1351643-16-7 (3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol)

3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol structure
1351643-16-7 structure
Product Name:3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
CAS No:1351643-16-7
MF:C26H32N2O4
MW:436.543287277222
CID:5400016
PubChem ID:156591691
Update Time:2025-07-08

3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1351643-16-7
    • 3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
    • 3-phenyl-9-(pyridin-4-ylmethyl)-4a,5,6,6a,8,10,10a,10b-octahydrochromeno[8,7-e][1,3]oxazin-4-one;propan-2-ol
    • Inchi: 1S/C23H24N2O3.C3H8O/c26-22-18-6-7-21-19(13-25(15-28-21)12-16-8-10-24-11-9-16)23(18)27-14-20(22)17-4-2-1-3-5-17;1-3(2)4/h1-5,8-11,14,18-19,21,23H,6-7,12-13,15H2;3-4H,1-2H3
    • InChI Key: BBXDHGHYHBTGNW-UHFFFAOYSA-N
    • SMILES: O1CN(CC2C=CN=CC=2)CC2C1CCC1C(C(C3C=CC=CC=3)=COC21)=O.OC(C)C

Computed Properties

  • Exact Mass: 436.23620751g/mol
  • Monoisotopic Mass: 436.23620751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 605
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.9Ų

3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3385-5574-2μmol
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
2μmol
$57.0 2023-09-11
Life Chemicals
F3385-5574-5μmol
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
5μmol
$63.0 2023-09-11
Life Chemicals
F3385-5574-10μmol
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
10μmol
$69.0 2023-09-11
Life Chemicals
F3385-5574-20μmol
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
20μmol
$79.0 2023-09-11
Life Chemicals
F3385-5574-1mg
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
1mg
$54.0 2023-09-11
Life Chemicals
F3385-5574-2mg
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
2mg
$59.0 2023-09-11
Life Chemicals
F3385-5574-3mg
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
3mg
$63.0 2023-09-11
Life Chemicals
F3385-5574-4mg
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
4mg
$66.0 2023-09-11
Life Chemicals
F3385-5574-5mg
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
5mg
$69.0 2023-09-11
Life Chemicals
F3385-5574-10mg
3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol
1351643-16-7
10mg
$79.0 2023-09-11

Additional information on 3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one; propan-2-ol

Comprehensive Analysis of 3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one and Its Solvent System with Propan-2-ol

The compound 3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 1351643-16-7) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and materials science applications. Its molecular architecture combines a chromeno-oxazinone core with phenyl and pyridinylmethyl substituents, offering unique electronic and steric properties. When paired with propan-2-ol (isopropanol), this system gains enhanced solubility and processing versatility, addressing key challenges in formulation development.

Recent trends in drug discovery highlight growing interest in chromeno-oxazinone derivatives due to their diverse biological activities. Researchers are particularly focused on their potential as kinase inhibitors and antimicrobial agents, aligning with global demands for novel therapeutic scaffolds. The incorporation of a pyridin-4-yl moiety in this compound enhances its hydrogen bonding capacity and potential for targeted interactions, making it a subject of numerous structure-activity relationship (SAR) studies.

The solvent choice of propan-2-ol reflects current industry preferences for balance between polarity and environmental considerations. As sustainability becomes a pressing concern, the pharmaceutical sector increasingly evaluates solvent systems through green chemistry metrics. While propan-2-ol offers excellent solvation power for this chromeno-oxazinone derivative, researchers are simultaneously exploring its recovery and recycling protocols to minimize ecological impact.

From a synthetic chemistry perspective, the 3-phenyl-9-[(pyridin-4-yl)methyl] substitution pattern presents interesting challenges in regioselective functionalization. Modern catalytic methods, including photoredox and transition metal catalysis, are being investigated to optimize the construction of this molecular framework. The compound's fluorescence properties, attributed to its extended π-conjugated system, have also attracted attention for potential applications in bioimaging and sensor development.

Analytical characterization of this substance typically employs advanced techniques such as HPLC-MS and 2D NMR spectroscopy. The presence of both chromeno-oxazinone and pyridinyl moieties creates distinct spectroscopic signatures that facilitate quality control in manufacturing. Stability studies indicate that the propan-2-ol solvent system helps maintain compound integrity under various storage conditions, though protective measures against light exposure remain recommended.

In formulation science, the combination of this chromeno-oxazinone derivative with propan-2-ol demonstrates favorable rheological properties for various delivery systems. Recent patent literature reveals growing intellectual property activity surrounding similar molecular architectures, particularly for ophthalmic and transdermal applications. The compound's logP value, influenced by both its aromatic systems and polar heteroatoms, makes it suitable for optimization across different bioavailability ranges.

Emerging computational chemistry approaches are being applied to model the interactions of 3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one with biological targets. Molecular docking studies suggest potential affinity for various enzyme binding sites, while machine learning algorithms help predict its metabolic fate. These in silico methods complement traditional experimental approaches in accelerating the development timeline for derivatives of this chemical class.

The crystallization behavior of this compound from propan-2-ol solutions has become a focus area for polymorph screening. Different solid forms can significantly influence dissolution rates and bioavailability, making this an essential consideration in preformulation studies. Recent advances in crystal engineering have enabled more precise control over the nucleation and growth processes of such complex heterocyclic systems.

From a regulatory standpoint, the safety profile of both the chromeno-oxazinone core and propan-2-ol solvent is well-documented in existing pharmacopeias. However, ongoing toxicological evaluations continue to refine understanding of structure-toxicity relationships within this chemical space. Current good manufacturing practice (cGMP) requirements for such compounds emphasize rigorous control over residual solvents and related substances throughout the production process.

Industrial scale-up considerations for this chemical entity involve optimization of several parameters in the propan-2-ol mediated processes. Continuous flow chemistry approaches are showing promise in addressing challenges associated with traditional batch processing of such complex molecules. Energy efficiency and atom economy calculations are becoming standard practice in process development for sustainable manufacturing of chromeno-oxazinone derivatives.

The future research directions for 3-phenyl-9-[(pyridin-4-yl)methyl]-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one likely include exploration of its supramolecular chemistry and potential for co-crystal formation. The compound's diverse functional groups offer multiple sites for non-covalent interactions, which could be exploited to modify its physicochemical properties. Simultaneously, alternative solvent systems to propan-2-ol are being evaluated to expand formulation options while maintaining favorable safety and environmental profiles.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited